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Compound of Interest

Compound Name: 2-lodo-5-methoxyaniline

Cat. No.: B114526

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of 2-iodo-
5-methoxyaniline, a valuable building block in organic synthesis, particularly for the
development of novel pharmaceutical compounds. This document details a practical synthetic
route, thorough characterization data, and the necessary experimental protocols.

Introduction

2-lodo-5-methoxyaniline is an aromatic amine containing both iodo and methoxy
functionalities.[1] Its chemical structure, presented below, makes it a versatile precursor for a
variety of chemical transformations, including cross-coupling reactions where the iodine atom
can be readily substituted. The presence of the amino and methoxy groups also allows for
further derivatization, making it a key intermediate in the synthesis of complex organic
molecules and active pharmaceutical ingredients.

Chemical Structure:
Figure 1: Chemical structure of 2-lodo-5-methoxyaniline.

Synthesis of 2-lodo-5-methoxyaniline

A practical and efficient method for the synthesis of 2-iodo-5-methoxyaniline is the transition-
metal-free and base-free decarboxylative iodination of 2-amino-5-methoxybenzoic acid.[2] This
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method offers a direct route to the desired product from a readily available starting material.

Synthesis Pathway

The synthesis proceeds via the decarboxylative iodination of 2-amino-5-methoxybenzoic acid

in the presence of iodine.
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2-Amino-5-methoxybenzoic Acid

Decarboxylative lodination

lodine (I2)

Potassium lodide (KI)
Acetonitrile (CH3CN)

Synthesis

Mixing Reactants:
2-Amino-5-methoxybenzoic acid,
I2, KI, CH3sCN
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.rsc.org [rsc.org]

e 2. 5-lodo-2-methoxyaniline | C7H8INO | CID 12905382 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Synthesis and Characterization of 2-lodo-5-
methoxyaniline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114526#synthesis-and-characterization-of-2-iodo-5-
methoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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